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Compound of Interest

Compound Name: SB 271046 Hydrochloride

Cat. No.: B1662228 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for SB 271046 Hydrochloride, a potent and

selective 5-HT6 receptor antagonist. The following procedural guidance is designed to build

trust and provide value beyond the product itself, ensuring a safe laboratory environment.

While SB 271046 Hydrochloride is not classified as hazardous according to the Globally

Harmonized System (GHS), it may cause irritation to the mucous membranes and upper

respiratory tract.[1] Potential routes of harmful exposure include inhalation, ingestion, and skin

absorption.[1] The toxicological properties of this compound have not been fully investigated.[1]

Chemical and Physical Properties
A summary of the key quantitative data for SB 271046 Hydrochloride is presented below for

easy reference.
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Property Value

Molecular Weight 488.45 g/mol

Formula C₂₀H₂₂ClN₃O₃S₂·HCl

Purity ≥98% (HPLC)[2]

CAS Number 209481-24-3[2]

Storage Desiccate at room temperature[2]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling SB 271046 Hydrochloride. The selection of appropriate PPE is a critical step in

ensuring laboratory safety.

Equipment Specification Rationale

Gloves Nitrile or latex gloves Prevents skin contact.

Eye Protection Safety goggles or glasses
Protects eyes from dust and

splashes.

Lab Coat Standard laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder outside of a

ventilated enclosure to prevent

inhalation of dust particles.[1]

Experimental Protocols: Step-by-Step Handling
Procedures
The following protocols provide detailed methodologies for the safe handling of SB 271046
Hydrochloride during common laboratory procedures.
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1. Weighing the Compound:

Step 1: Preparation: Before handling, ensure you are wearing the appropriate PPE (lab coat,

gloves, and safety glasses).

Step 2: Engineering Controls: Conduct the weighing of the powdered compound inside a

chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.

Step 3: Weighing: Use a clean spatula to carefully transfer the desired amount of SB 271046
Hydrochloride to a tared weigh boat or container. Avoid creating dust.

Step 4: Clean-up: After weighing, carefully clean the spatula and the weighing area with a

damp cloth to remove any residual powder. Dispose of the cloth in the appropriate chemical

waste stream.

2. Preparing Stock Solutions:

Step 1: Personal Protective Equipment: Don a lab coat, gloves, and safety goggles.

Step 2: Location: Perform the dissolution of the compound in a chemical fume hood.

Step 3: Dissolution: Add the appropriate solvent to the vessel containing the weighed SB
271046 Hydrochloride. Swirl or vortex gently to dissolve.

Step 4: Storage: Once dissolved, cap the container securely and label it clearly with the

compound name, concentration, solvent, and date of preparation. Store as recommended.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately.[1]
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Exposure Route First-Aid Measures

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.[1]

Skin Contact

Wash the affected area with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing.[1]

Ingestion

Wash out the mouth with water, provided the

person is conscious. Do NOT induce vomiting.

Seek medical attention.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is crucial for maintaining a safe

laboratory.

Spill Response:

In the event of a spill, contain the material and transfer it to a chemical waste container.[1] For

larger spills, wear a NIOSH-approved self-contained breathing apparatus, rubber boots, safety

goggles, and heavy rubber gloves.[1] Avoid raising dust and ensure adequate ventilation.[1]

Disposal Plan:

Dispose of SB 271046 Hydrochloride and any contaminated materials in accordance with

local, state, and federal regulations. Unused material should be treated as chemical waste and

disposed of through a licensed waste disposal company. Do not dispose of it down the drain or

in the regular trash.
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Caption: Workflow for Safe Handling of SB 271046 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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